Cas no 2228995-34-2 (tert-butyl N-2-(aminomethyl)-4-hydroxy-2,3,3-trimethylbutylcarbamate)

• Product Name: tert-butyl N-2-(aminomethyl)-4-hydroxy-2,3,3-trimethylbutylcarbamate
• CAS No: 2228995-34-2
• MF: C₁₃H₂₈N₂O₃
• MW: 260.373023986816
• CID: 6274321
• PubChem ID: 165692406
• Update Time: 2025-05-24

tert-butyl N-2-(aminomethyl)-4-hydroxy-2,3,3-trimethylbutylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(aminomethyl)-4-hydroxy-2,3,3-trimethylbutylcarbamate
• tert-butyl N-[2-(aminomethyl)-4-hydroxy-2,3,3-trimethylbutyl]carbamate
• EN300-1891089
• 2228995-34-2

• Inchi： 1S/C13H28N2O3/c1-11(2,3)18-10(17)15-8-13(6,7-14)12(4,5)9-16/h16H,7-9,14H2,1-6H3,(H,15,17)
• InChI Key： IUTPUODJUYPSQN-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C(C)(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 260.20999276g/mol
• Monoisotopic Mass: 260.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-(aminomethyl)-4-hydroxy-2,3,3-trimethylbutylcarbamate

Introduction to Tert-butyl N-2-(aminomethyl)-4-hydroxy-2,3,3-trimethylbutylcarbamate (CAS No. 2228995-34-2)

Tert-butyl N-2-(aminomethyl)-4-hydroxy-2,3,3-trimethylbutylcarbamate, a compound with the CAS number 2228995-34-2, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its complex molecular structure, exhibits unique properties that make it a valuable candidate for various applications in medicinal chemistry and biotechnology.

The molecular formula of tert-butyl N-2-(aminomethyl)-4-hydroxy-2,3,3-trimethylbutylcarbamate underscores its intricate composition, which includes multiple functional groups such as aminomethyl and hydroxyl substituents. These features contribute to its potential role as an intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The presence of both basic and acidic functionalities in tert-butyl N-2-(aminomethyl)-4-hydroxy-2,3,3-trimethylbutylcarbamate suggests that it may exhibit a broad spectrum of biological activities. This has prompted researchers to investigate its potential as a lead compound in drug discovery programs targeting various diseases.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The tert-butyl group and the hydroxyl moiety are particularly noteworthy, as they are frequently encountered in pharmacophores that contribute to the efficacy and selectivity of therapeutic agents. By leveraging these structural elements, scientists aim to design molecules that can interact selectively with biological targets, thereby minimizing side effects and enhancing therapeutic outcomes.

The synthesis of tert-butyl N-2-(aminomethyl)-4-hydroxy-2,3,3-trimethylbutylcarbamate presents both challenges and opportunities for chemists. The complexity of its molecular framework requires precise synthetic strategies to ensure high yields and purity. Advances in synthetic methodologies have enabled the efficient preparation of such compounds, making them more accessible for further investigation.

Recent studies have highlighted the importance of functional groups like aminomethyl and hydroxyl in modulating the biological activity of small molecules. In particular, the aminomethyl group can serve as a nucleophilic site for further derivatization, allowing for the creation of libraries of compounds with diverse properties. This flexibility is crucial for medicinal chemists who are tasked with optimizing lead compounds into viable drug candidates.

The hydroxyl group in tert-butyl N-2-(aminomethyl)-4-hydroxy-2,3,3-trimethylbutylcarbamate also plays a significant role in its reactivity and interactions with biological systems. Hydroxyl groups are known to participate in hydrogen bonding, which can influence the binding affinity and specificity of molecules to their targets. This characteristic makes it an attractive feature for designing drugs that require precise interactions with biological receptors or enzymes.

In addition to its potential as a lead compound, tert-butyl N-2-(aminomethyl)-4-hydroxy-2,3,3-trimethylbutylcarbamate may also serve as an important intermediate in the synthesis of other pharmacologically active molecules. Its structural features provide a scaffold that can be modified to explore different chemical space, enabling researchers to identify new therapeutic agents with improved efficacy and safety profiles.

The exploration of novel drug candidates often involves screening large libraries of compounds for their biological activity. The availability of synthetic routes to produce compounds like tert-butyl N-2-(aminomethyl)-4-hydroxy-2,3,3-trimethylbutylcarbamate facilitates such screens by providing researchers with access to structurally diverse molecules. This approach has been instrumental in identifying new leads for drug development across various therapeutic areas.

The role of computational methods in drug discovery has also been increasingly recognized. By employing computational techniques such as molecular modeling and virtual screening, researchers can predict the potential biological activity of compounds like tert-butyl N-2-(aminomethyl)-4-hydroxy-2,3,3-trimethylbutylcarbamate before conducting expensive experimental assays. This strategy not only saves time but also allows for the prioritization of promising candidates based on their predicted properties.

The future prospects for tert-butyl N-2-(aminomethyl)-4-hydroxy-2,3,3-trimethylbutylcarbamate and similar compounds are bright. As our understanding of biological systems continues to grow, so does our ability to design molecules that can interact with them in meaningful ways. The continued development of synthetic methodologies and computational tools will further enhance our capacity to discover new drugs that address unmet medical needs.